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Compound of Interest

Compound Name: 1,4-Cycloheptadiene

Cat. No.: B11937353 Get Quote

An In-depth Technical Guide to 1,4-Cycloheptadiene for Researchers and Scientists

Abstract
1,4-Cycloheptadiene, a seven-membered cyclic olefin, serves as a valuable building block

and ligand in organic synthesis and organometallic chemistry. This document provides a

comprehensive overview of its chemical identifiers, physicochemical properties, synthesis

protocols, and safety information, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Descriptors
Precise identification of chemical compounds is fundamental in research and development.

1,4-Cycloheptadiene is cataloged and recognized by several standard chemical identifiers.

The most crucial of these is the CAS (Chemical Abstracts Service) number, which is a unique

numerical identifier.
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Identifier Type Identifier Source

CAS Number 7161-35-5 [1][2][3][4]

IUPAC Name cyclohepta-1,4-diene [1][3]

Molecular Formula C₇H₁₀ [1][2][4][5]

Molecular Weight 94.15 g/mol [1][2][5]

InChI
InChI=1S/C7H10/c1-2-4-6-7-5-

3-1/h1-2,5,7H,3-4,6H2
[1][2][3][4][5]

InChIKey
HQGYGGZHZWXFSI-

UHFFFAOYSA-N
[1][2][3][5]

SMILES C1CC=CCC=C1 [1][3][4][5]

UNII EFF73R8YGV [1][3]

DSSTox Substance ID DTXSID00221859 [1][3][4]

Physicochemical and Spectroscopic Properties
The following table summarizes key physicochemical properties of 1,4-Cycloheptadiene,

compiled from various sources. These properties are essential for designing experiments,

understanding its behavior in different environments, and for purification processes.
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Property Value Unit Source

Appearance Colorless liquid [3]

Density 0.84 g/cm³ [3]

Normal Boiling Point

(Tboil)
386.37 K [5]

Normal Melting Point

(Tfus)
122.705 K [3]

Flash Point 6.293 °C [3]

Refractive Index (n_D) 1.48 [3]

LogP (Octanol/Water

Partition Coefficient)
2.283 [5]

Water Solubility

(log10WS)
-2.35 mol/L [5]

Ionization Energy 8.85 ± 0.03 eV [5]

Kovats Retention

Index (Semi-standard

non-polar)

784 [1]

Experimental Protocols: Synthesis of 1,4-
Cycloheptadiene
A reliable method for the synthesis of 1,4-cycloheptadienes involves the thermal

decomposition of specific azo compounds.[6] This approach provides a clean and specific route

to the desired diene.

General Workflow for Synthesis
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General Synthesis Workflow for 1,4-Cycloheptadienes

Starting Materials
(e.g., Cycloheptatriene derivatives)

Formation of Azo Compound Intermediate

Thermal Decomposition
(Loss of N₂)

Heat (Δ)

1,4-Cycloheptadiene Product

Purification
(e.g., Distillation, Chromatography)

Pure 1,4-Cycloheptadiene

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 1,4-cycloheptadienes via an azo

compound intermediate.

Detailed Methodology
While a specific protocol for the parent 1,4-cycloheptadiene is not detailed in the immediate

search results, a general procedure based on related syntheses can be described.[6] A

common precursor strategy involves the reduction of cycloheptatriene derivatives. For instance,

the reduction of cycloheptatriene-7-carboxylic acid with lithium in liquid ammonia has been

used to produce cycloheptadiene carboxylic acids, which can be further processed.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b11937353?utm_src=pdf-body-img
https://www.benchchem.com/product/b11937353?utm_src=pdf-body
https://www.benchchem.com/product/b11937353?utm_src=pdf-body
https://cdnsciencepub.com/doi/pdf/10.1139/v77-039
https://cdnsciencepub.com/doi/pdf/10.1139/v77-039
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A more direct route mentioned in the literature is the decomposition of an appropriate azo

compound, which yields 1,4-cycloheptadiene and nitrogen gas.[6] The synthesis of the azo

precursor is a critical step. Care must be taken during the final steps as cycloheptadienes with

certain substituents can readily isomerize to their conjugated counterparts.[6]

Safety and Handling
1,4-Cycloheptadiene is a highly flammable liquid and is classified as a health hazard.[3]

GHS Hazard Statements
H225: Highly flammable liquid and vapor.[3]

H340: May cause genetic defects.[3]

H350: May cause cancer.[3]

H373: May cause damage to organs through prolonged or repeated exposure.[3]

Precautionary Measures
P201: Obtain special instructions before use.[3]

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3]

P308+P313: IF exposed or concerned: Get medical advice/attention.[3]

Handling and Storage
Handle in a well-ventilated area.[7]

Wear suitable protective clothing, gloves, and eye/face protection.[7]

Use non-sparking tools and take precautionary measures against static discharge.[7][8]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

Keep away from oxidizing agents.[9]
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Logical Relationships of Identifiers
The various chemical identifiers for 1,4-Cycloheptadiene are interconnected and provide

different ways to describe the same molecule. This relationship can be visualized as follows:

Interconnectivity of Chemical Identifiers for 1,4-Cycloheptadiene

1,4-Cycloheptadiene
(C₇H₁₀)

CAS Number
7161-35-5

is registered as

IUPAC Name
cyclohepta-1,4-diene

is named by

SMILES
C1CC=CCC=C1

is represented asdescribes

InChI
InChI=1S/C7H10/...

can be converted to

InChIKey
HQGYGGZHZWXFSI-...

is hashed to

Click to download full resolution via product page

Caption: A diagram illustrating the relationships between the core chemical identifiers for 1,4-
Cycloheptadiene.

This guide provides essential technical information on 1,4-Cycloheptadiene for its safe and

effective use in a research and development setting. For further details on specific applications

or reaction mechanisms, consulting the primary literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Cycloheptadiene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7161355&Mask=8
https://en.wikipedia.org/wiki/1,4-Cycloheptadiene
https://www.wikidata.org/wiki/Q1800352
https://www.chemeo.com/cid/55-991-1/1-4-Cycloheptadiene
https://www.chemeo.com/cid/55-991-1/1-4-Cycloheptadiene
https://cdnsciencepub.com/doi/pdf/10.1139/v77-039
https://www.echemi.com/sds/14-cycloheptadiene-pid_Rock18528.html
https://www.fishersci.com/store/msds?partNumber=AC154820050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC304260050&countryCode=US&language=en
https://www.benchchem.com/product/b11937353#cas-number-and-identifiers-for-1-4-cycloheptadiene
https://www.benchchem.com/product/b11937353#cas-number-and-identifiers-for-1-4-cycloheptadiene
https://www.benchchem.com/product/b11937353#cas-number-and-identifiers-for-1-4-cycloheptadiene
https://www.benchchem.com/product/b11937353#cas-number-and-identifiers-for-1-4-cycloheptadiene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11937353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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